Cas no 1262019-22-6 (2-Amino-3-bromocinnamic acid)

• Product Name: 2-Amino-3-bromocinnamic acid
• CAS No: 1262019-22-6
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 4949119
• Update Time: 2025-10-30

2-Amino-3-bromocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromocinnamic acid

• Inchi： 1S/C9H8BrNO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-5H,11H2,(H,12,13)/b5-4+
• InChI Key： HCFDUVDKAUEGHK-SNAWJCMRSA-N
• SMILES： BrC1=CC=CC(/C=C/C(=O)O)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-3-bromocinnamic acid

2-Amino-3-bromocinnamic Acid (CAS No: 1262019-22-6)

2-Amino-3-bromocinnamic acid, also known as N-(3-bromocinnamyl)glycine, is a compound with the CAS number 1262019-22-6. This compound is an amino acid derivative that has gained attention in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a cinnamic acid backbone with an amino group at position 2 and a bromine atom at position 3, making it a versatile building block for further chemical modifications.

The synthesis of 2-amino-3-bromocinnamic acid involves several steps, including the bromination of cinnamic acid derivatives and subsequent amino group introduction. Recent studies have focused on optimizing the synthesis process to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions.

In terms of applications, 2-amino-3-bromocinnamic acid has shown promise in drug discovery efforts. Its structure allows for the incorporation of bioactive moieties, making it a valuable intermediate in the development of new pharmaceutical agents. For example, studies have demonstrated its potential as a precursor for anti-inflammatory and anticancer drugs. The amino group provides sites for further functionalization, enabling the creation of bioisosteres and prodrugs with enhanced pharmacokinetic profiles.

Beyond pharmaceuticals, 2-amino-3-bromocinnamic acid has found applications in agrochemicals. Its ability to interact with plant receptors makes it a candidate for developing new herbicides and fungicides. Recent research has highlighted its role in modulating plant growth regulators, offering potential solutions for sustainable agriculture practices.

The electronic properties of 2-amino-3-bromocinnamic acid also make it an interesting material for optoelectronic applications. Its conjugated π-system enables light absorption in the visible spectrum, making it suitable for use in organic semiconductors and photovoltaic devices. Scientists have explored its integration into polymer blends to enhance charge transport properties, contributing to advancements in flexible electronics.

In conclusion, 2-amino-3-bromocinnamic acid (CAS No: 1262019-22-6) is a multifaceted compound with diverse applications across various industries. Its structural versatility and reactivity make it a valuable tool in modern chemistry research. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in both academic and industrial settings.